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Compound of Interest

Compound Name: 1,3-Divinylbenzene

Cat. No.: B087150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of
1,3-divinylbenzene (DVB), a critical crosslinking agent in the synthesis of polymers used in
pharmaceutical and research applications. This document outlines the common commercial
grades, their typical composition, and the analytical methodologies employed for purity
assessment.

Commercial Availability and Grades

1,3-Divinylbenzene is commercially available from a number of chemical suppliers, though it is
most commonly sold as a mixture of its isomers (meta and para) along with ethylvinylbenzene
(EVB). The technical grades are typically categorized by their total divinylboenzene content.
High-purity 1,3-divinylbenzene is available from specialized suppliers, often for research and
development purposes.

Key commercial suppliers include, but are not limited to:

Sigma-Aldrich (Merck)

Tokyo Chemical Industry (TCI)

Alfa Aesar (Thermo Fisher Scientific)

Simson Pharma Limited
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o LGC Standards
e Various suppliers on platforms such as ChemicalBook and BuyersGuideChem

Commercial DVB is typically stabilized with an inhibitor, most commonly p-tert-butylcatechol
(TBC), to prevent polymerization during transport and storage. The concentration of the
inhibitor is usually in the range of 1000-1500 ppm.

Purity and Impurity Profile

The purity of commercial divinylbenzene varies significantly depending on the grade. The most
common grades are designated by their DVB content, typically 55%, 63%, and 80%. The
primary impurities are the isomers of ethylvinylbenzene, with smaller amounts of other aromatic
compounds. The ortho-isomer of divinylbenzene is generally not present in commercial
mixtures as it tends to cyclize to naphthalene during synthesis.

Below is a summary of the typical composition of common commercial grades of
divinylbenzene.
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Grade DVB Grade DVB Grade DVB High Purity
Component

55% 63% 80% Grade
Total
Divinylbenzene ~55% ~63% ~80% >98%
(DVB)
m- ) Predominant >98% (for 1,3-

o ~36.4% Varies )

Divinylbenzene isomer DVB)
p-Divinylbenzene ~18.6% Varies Present <2%
Total
Ethylvinylboenzen  ~38% ~32-36.5% ~20% <2%
e (EVB)
m_
Ethylvinylbenzen  ~25% Varies Present <1%
e
p_
Ethylvinylboenzen  ~13% Varies Present <1%
e
Diethylbenzene

- <5% Present <0.5%
(DEB)
Naphthalene - <0.5% Present <0.1%
Other Impurities <2% <1.5% <1% <0.5%
Inhibitor (TBC) ~1000 ppm ~90-130 ppm ~1000 ppm Varies

Note: The values presented are typical and may vary between suppliers and batches. It is

recommended to consult the supplier's certificate of analysis for specific compositional data.

Manufacturing Process Overview

The industrial production of divinylbenzene is primarily achieved through the catalytic

dehydrogenation of diethylbenzene. The process involves high temperatures and the use of a

catalyst, typically iron-based.
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Industrial Production of Divinylbenzene
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Divinylbenzene Product Byproducts
(Mixture of isomers) (Ethylvinylbenzene, etc.)

Click to download full resolution via product page

A simplified workflow for the industrial production of divinylbenzene.

Experimental Protocols for Purity Assessment

The purity of 1,3-divinylbenzene and the composition of its commercial grades are typically
determined using gas chromatography (GC) coupled with a suitable detector, such as a flame
ionization detector (FID) or a mass spectrometer (MS). Nuclear Magnetic Resonance (NMR)
spectroscopy is also a powerful tool for structural elucidation and purity confirmation.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Objective: To separate and identify the components of a commercial divinylbenzene sample.
Methodology:

e Sample Preparation: Dilute the divinylboenzene sample in a suitable solvent (e.qg.,
dichloromethane or hexane) to a concentration of approximately 1 mg/mL.

 Instrumentation: A gas chromatograph equipped with a mass selective detector.

e GC Conditions:

o

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms
(30 m x 0.25 mm i.d., 0.25 pm film thickness).

o

Inlet Temperature: 250°C.

[¢]

Injection Volume: 1 pL (split or splitless injection).

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o

Oven Temperature Program:

= |nitial temperature: 50°C, hold for 2 minutes.

» Ramp: Increase to 250°C at a rate of 10°C/min.

» Final hold: Hold at 250°C for 5 minutes.

¢ MS Conditions:

o lon Source Temperature: 230°C.

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.
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» Data Analysis: Identify the individual components by comparing their retention times and
mass spectra with those of known standards and reference libraries (e.g., NIST). Quantify
the relative abundance of each component by integrating the peak areas in the total ion

chromatogram.

GC-MS Analytical Workflow for DVB Purity

DVB Sample

:
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Data Analysis
(Retention Time, Mass Spectra)

Purity and Impurity Profile
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A general workflow for the purity analysis of divinylbenzene using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the isomeric structure and assess the purity of 1,3-divinylbenzene.
Methodology:

o Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,
CDCls).

e Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR Analysis: The proton NMR spectrum of 1,3-divinylbenzene will show characteristic
signals for the vinyl protons (typically in the range of 5.0-7.0 ppm) and the aromatic protons
(around 7.0-7.5 ppm). The integration of these signals can be used to determine the relative
amounts of different isomers and impurities.

e 13C NMR Analysis: The carbon NMR spectrum provides information about the number and
types of carbon atoms in the molecule, further confirming the structure.

By combining the data from these analytical techniques, a comprehensive understanding of the
purity and composition of commercial 1,3-divinylbenzene can be achieved, which is essential
for its effective use in research and development.

« To cite this document: BenchChem. [Commercial Sources and Purity of 1,3-Divinylbenzene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087150#commercial-sources-and-purity-of-1-3-
divinylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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